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Compound of Interest

Compound Name: TL-895

Cat. No.: B8197429 Get Quote

For Immediate Reference: TL-895 Disposal Overview

This document provides detailed procedures for the safe and compliant disposal of TL-895, a

non-hazardous, solid organic compound. Adherence to these guidelines is crucial for

maintaining laboratory safety and ensuring environmental responsibility. All personnel handling

TL-895 waste must be familiar with these protocols and have access to the appropriate

Personal Protective Equipment (PPE).

Quantitative Data Summary: TL-895 Waste Profile
The following table summarizes the key characteristics of TL-895 waste generated under

standard laboratory conditions.
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Parameter Value Units Notes

Waste Form Solid Powder - -

pH (1% solution) 6.8 - 7.2 - Neutral

Solubility in Water < 0.1 g/L Insoluble

Primary Hazard Class Non-Hazardous - -

Secondary Hazards None - -

Recommended

Container

High-Density

Polyethylene (HDPE)
-

Must be clean and

dry.

Storage Limit in Lab 10 kg Per 100 sq. ft.

Disposal Route
Chemical Landfill

(Non-Hazardous)
-

Via certified waste

management vendor.

Experimental Protocols: Waste Characterization
The waste profile data presented above was determined through the following standardized

experimental protocols.

Protocol 1: pH Determination of Aqueous Solution
Objective: To determine the pH of a 1% aqueous solution of TL-895 to assess its corrosive

potential.

Materials:

TL-895 solid waste

Deionized water

Calibrated pH meter

250 mL beaker

Stir plate and stir bar
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Procedure:

1. Weigh 1.0 g of TL-895 and transfer to the 250 mL beaker.

2. Add 100 mL of deionized water to the beaker.

3. Place the beaker on a stir plate and add a stir bar. Stir for 15 minutes to ensure maximum

dissolution.

4. Turn off the stir plate and allow any undissolved solids to settle.

5. Immerse the calibrated pH meter probe into the supernatant.

6. Record the stable pH reading.

7. Repeat the measurement in triplicate and report the average.

Protocol 2: Aqueous Solubility Test
Objective: To quantify the solubility of TL-895 in water at ambient temperature (25°C).

Materials:

TL-895 solid waste

Deionized water

Analytical balance

Centrifuge

Oven

Procedure:

1. Prepare a saturated solution by adding excess TL-895 to 100 mL of deionized water.

2. Stir the solution for 24 hours at 25°C.
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3. Centrifuge the solution to separate undissolved solids.

4. Carefully decant a known volume of the clear supernatant into a pre-weighed dish.

5. Evaporate the water in an oven at 105°C until a constant weight is achieved.

6. Calculate the mass of the dissolved TL-895 and determine the solubility in g/L.

Disposal Workflow and Signaling Pathways
The following diagrams illustrate the procedural workflow for the proper disposal of TL-895 and

the decision-making pathway for waste segregation.
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Step 1: Collection & Segregation

Step 2: Temporary Storage

Step 3: Disposal Request & Pickup

Generate TL-895 Waste

Segregate from Hazardous Waste

Use Designated, Labeled Container

Store in Satellite Accumulation Area

Ensure Container is Securely Closed

Submit Waste Pickup Request to EHS

EHS Schedules Pickup with Vendor

Vendor Transports to Facility

Click to download full resolution via product page

Caption: TL-895 Disposal Workflow
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TL-895 Waste Stream

Is the waste TL-895?

Is it mixed with hazardous material?

Yes

Follow Disposal Protocol for
that Specific Chemical Waste

No

Place in Non-Hazardous
Solid Waste Container

No

Dispose as Hazardous Waste
(Follow specific protocol for contaminant)

Yes

Click to download full resolution via product page

Caption: Waste Segregation Decision Pathway

Step-by-Step Disposal Procedures
Personal Protective Equipment (PPE)
Before handling TL-895 waste, all personnel must wear the appropriate PPE to minimize

exposure.[1][2][3] This includes:

Standard laboratory coat or coveralls.

Safety glasses or goggles.[2]

Chemical-resistant gloves (nitrile or neoprene).[2]

Waste Collection and Segregation
Proper segregation of chemical waste is critical to ensure safety and compliance.[4][5][6]

Designated Waste Container:

Use a clean, dry, and durable container made of High-Density Polyethylene (HDPE).
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The original product container can be used if it is in good condition.[7][8]

Do not use food or beverage containers.[7]

Labeling:

As soon as waste is first added, label the container clearly with:

The words "Non-Hazardous Waste"[7][9]

The chemical name: "TL-895"

The date of first accumulation

The name of the principal investigator and laboratory room number[9]

Segregation:

Store TL-895 waste separately from all hazardous chemical waste streams, such as

solvents, acids, bases, and reactive chemicals.[4][5][6]

If TL-895 becomes contaminated with a hazardous substance, it must be disposed of as

hazardous waste, following the protocol for the contaminant.

Temporary Storage in the Laboratory
Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated SAA within the laboratory where the

waste is generated.[7][10]

The SAA should be away from high-traffic areas and drains.[8]

Container Management:

Keep the waste container securely closed at all times, except when adding waste.[7][8][10]

Ensure the exterior of the container remains clean and free of residue.
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Do not overfill the container; leave at least 10% headspace to prevent spillage.

Requesting Disposal
Scheduling Pickup:

Once the container is full or is no longer needed, submit a chemical waste pickup request

to your institution's Environmental Health and Safety (EHS) department.[9]

Do not allow waste to accumulate in the lab for extended periods.[8]

Preparation for Pickup:

Ensure the waste container is properly labeled and sealed.

Provide an accurate inventory of the waste to EHS as requested.

Final Disposal
Your institution's EHS department will coordinate with a certified waste management vendor

for the transportation and final disposal of the TL-895 waste.

The vendor will transport the waste to a licensed non-hazardous chemical landfill for final

disposition.

Disclaimer: These procedures are based on the classification of TL-895 as a non-hazardous

solid. If the nature of the waste changes due to experimental processes, a new hazard

determination must be made by qualified personnel. Always consult your institution's specific

chemical hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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